Cas no 2803852-30-2 (3-(5-Amino-1,2-oxazol-3-yl)-3-methylbutan-1-ol)

• Product Name: 3-(5-Amino-1,2-oxazol-3-yl)-3-methylbutan-1-ol
• CAS No: 2803852-30-2
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 6593549
• PubChem ID: 165664270
• Update Time: 2025-05-21

3-(5-Amino-1,2-oxazol-3-yl)-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2803852-30-2
• 3-(5-amino-1,2-oxazol-3-yl)-3-methylbutan-1-ol
• EN300-37434540
• 3-(5-Amino-1,2-oxazol-3-yl)-3-methylbutan-1-ol

• Inchi： 1S/C8H14N2O2/c1-8(2,3-4-11)6-5-7(9)12-10-6/h5,11H,3-4,9H2,1-2H3
• InChI Key： NWXDHCVOBXGOPQ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(C)(C)CCO)=N1)N

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.3Ų

Additional information on 3-(5-Amino-1,2-oxazol-3-yl)-3-methylbutan-1-ol

Professional Introduction to 3-(5-Amino-1,2-oxazol-3-yl)-3-methylbutan-1-ol (CAS No. 2803852-30-2)

3-(5-Amino-1,2-oxazol-3-yl)-3-methylbutan-1-ol, identified by its CAS number 2803852-30-2, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a unique structural framework combining an oxazole ring with an amino substituent and a branched alkyl chain, has garnered attention for its potential applications in drug discovery and synthetic chemistry.

The structural composition of 3-(5-Amino-1,2-oxazol-3-yl)-3-methylbutan-1-ol includes a heterocyclic oxazole core, which is known for its stability and versatility in medicinal chemistry. The presence of an amino group at the 5-position of the oxazole ring introduces reactivity that can be exploited for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

The compound’s alkyl chain, specifically the 3-methylbutan-1-ol moiety, contributes to its solubility and bioavailability properties. This feature is particularly important in pharmaceutical applications, where the ability to interact effectively with biological targets is crucial. The combination of these structural elements suggests that 3-(5-Amino-1,2-oxazol-3-yl)-3-methylbutan-1-ol may exhibit a range of biological activities depending on its derivatives.

In recent years, there has been growing interest in the development of novel compounds based on oxazole scaffolds due to their reported bioactivity in various therapeutic areas. The oxazole ring is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive natural products and synthetic drugs. For instance, derivatives of oxazole have shown promise in the treatment of infectious diseases, inflammation, and even cancer.

The amino group in 3-(5-Amino-1,2-oxazol-3-yl)-3-methylbutan-1-ol provides a site for further chemical modification, allowing chemists to explore diverse pharmacophores. This flexibility has led to the synthesis of numerous analogs that have been tested for their biological activity. Researchers have utilized this compound as a building block to develop new drugs targeting specific enzymes and receptors involved in disease pathways.

The synthesis of 3-(5-Amino-1,2-oxazol-3-yl)-3-methylbutan-1-ol involves multi-step organic reactions that highlight the compound’s synthetic utility. The process typically begins with the formation of the oxazole ring followed by functionalization at the 5-position with an amino group. The introduction of the 3-methylbutan-1-ol side chain further refines the molecule’s properties, enhancing its suitability for pharmaceutical applications.

One of the most compelling aspects of studying compounds like 3-(5-Amino-1,2-oxyzol)--methylbutan- -1- -ol (CAS No. 2803852- 30- 2) ) is their potential to serve as lead compounds in drug discovery. By modifying their structure, researchers can fine-tune their biological activity to achieve desired therapeutic effects. For example, recent studies have explored derivatives of this compound for their anti-inflammatory and antimicrobial properties.

The use of computational methods has also played a significant role in understanding the potential applications of 3-(5-Amino- -1, -2- -oxazol- -3- -yl) -methylbutan- -1- -ol (CAS No. 2803852- -30- -2) ). Molecular modeling techniques have helped predict how this compound might interact with biological targets such as enzymes and receptors. These predictions are crucial for designing experiments that validate its potential as a drug candidate.

In conclusion, 3-(5-Amino- -1, -2- -oxazol --methylbutan -1 - ol (CAS No. 2803852 - 30 - 2) ) represents an exciting area of research with significant implications for pharmaceutical development. Its unique structural features and potential biological activities make it a valuable compound for further exploration. As research continues to uncover new applications for this molecule and its derivatives, it is likely to remain at the forefront of chemical and biomedical innovation.